Cas no 88394-02-9 (4(3H)-Pyrimidinone,5-acetyl-6-amino-)

• Product name: 4(3H)-Pyrimidinone,5-acetyl-6-amino-
• CAS No: 88394-02-9
• MF: C₆H₇N₃O₂
• MW: 153.13868
• CID: 709447
• PubChem ID: 136934804

4(3H)-Pyrimidinone,5-acetyl-6-amino- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone,5-acetyl-6-amino-
• Ketone, 4-amino-6-hydroxy-5-pyrimidinyl methyl (7CI)
• 1-(4-amino-6-hydroxypyrimidin-5-yl)ethanone
• 88394-02-9

• Inchi： InChI=1S/C6H7N3O2/c1-3(10)4-5(7)8-2-9-6(4)11/h2H,1H3,(H3,7,8,9,11)
• InChI Key： DNSRHYIDYPDGNW-UHFFFAOYSA-N
• SMILES： CC(=O)C1=C(N=CNC1=O)N

Computed Properties

• Exact Mass: 153.053826475g/mol
• Monoisotopic Mass: 153.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 84.6Ų